Cas no 2378425-45-5 ((3-Isopropyl-5-methoxyphenyl)boronic acid)

• Product Name: (3-Isopropyl-5-methoxyphenyl)boronic acid
• CAS No: 2378425-45-5
• MF: C₁₀H₁₅BO₃
• MW: 194.04
• CID: 5076732
• Update Time: 2025-06-08

(3-Isopropyl-5-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Isopropyl-5-methoxyphenyl)boronic acid

• Inchi： 1S/C10H15BO3/c1-7(2)8-4-9(11(12)13)6-10(5-8)14-3/h4-7,12-13H,1-3H3
• InChI Key： PYWMQBLZBHPXKK-UHFFFAOYSA-N
• SMILES： B(C1=CC(C(C)C)=CC(OC)=C1)(O)O

Additional information on (3-Isopropyl-5-methoxyphenyl)boronic acid

Recent Advances in the Application of (3-Isopropyl-5-methoxyphenyl)boronic acid (CAS: 2378425-45-5) in Chemical Biology and Pharmaceutical Research

The boronic acid derivative (3-Isopropyl-5-methoxyphenyl)boronic acid (CAS: 2378425-45-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This arylboronic acid compound exhibits unique structural features that make it particularly valuable in medicinal chemistry applications, especially in the development of enzyme inhibitors and proteolysis-targeting chimeras (PROTACs). Recent studies have demonstrated its potential as a versatile building block for drug discovery and chemical biology probes.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's application in the development of novel kinase inhibitors. Researchers utilized (3-Isopropyl-5-methoxyphenyl)boronic acid as a key intermediate in the synthesis of selective tyrosine kinase inhibitors, demonstrating improved binding affinity and pharmacokinetic properties compared to previous generations of inhibitors. The isopropyl and methoxy substituents were found to contribute significantly to the compound's ability to form stable interactions with target proteins.

In the field of targeted protein degradation, (3-Isopropyl-5-methoxyphenyl)boronic acid has shown promise as a warhead in PROTAC design. A recent Nature Chemical Biology publication reported its successful incorporation into bifunctional molecules that selectively degrade disease-relevant proteins. The boronic acid moiety serves as an effective ligand for certain E3 ubiquitin ligases, while the aromatic system provides optimal spacing and orientation for target engagement.

The compound's physicochemical properties have been extensively characterized in recent investigations. With a molecular weight of 192.03 g/mol and logP of approximately 2.1, (3-Isopropyl-5-methoxyphenyl)boronic acid exhibits favorable drug-like properties. Its boronic acid group (pKa ~9) allows for pH-dependent reactivity that can be exploited for selective targeting in biological systems. These characteristics make it particularly valuable for the development of pH-responsive drug delivery systems.

Recent synthetic methodology developments have significantly improved access to this compound. A 2024 ACS Catalysis report described a novel palladium-catalyzed borylation protocol that enables the efficient production of (3-Isopropyl-5-methoxyphenyl)boronic acid with excellent yield and purity. This advancement has facilitated its broader adoption in medicinal chemistry programs and high-throughput screening initiatives.

Ongoing research is exploring the compound's potential in diagnostic applications. Its ability to form reversible covalent bonds with diols has been leveraged in the development of novel biosensors for glucose and other biologically important analytes. The isopropyl and methoxy substituents appear to enhance binding selectivity while maintaining the reversible nature of these interactions.

In conclusion, (3-Isopropyl-5-methoxyphenyl)boronic acid (CAS: 2378425-45-5) represents a versatile and valuable tool in contemporary chemical biology and pharmaceutical research. Its unique structural features and well-balanced physicochemical properties continue to inspire innovative applications across multiple therapeutic areas. As synthetic methods improve and our understanding of its interactions with biological systems deepens, we anticipate seeing expanded utilization of this compound in drug discovery and development pipelines.